[4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride

• CAS RN: 2375268-89-4
• Molecular Formula: C10H10Cl2N2O
• Molecular Weight: 245.1

Description

4-(4-Chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride, also known as 4-chloro-N-methylphenoxazin-2-amine hydrochloride, is a synthetic compound that has been studied for its potential uses in scientific research. This compound belongs to the class of molecules known as phenoxazinones, which are derivatives of phenoxazine and are used as intermediates in the synthesis of pharmaceuticals. The hydrochloride salt of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

4-(4-Chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride is a useful compound for scientific research because of its ability to act as a reversible inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is involved in the metabolism of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can be used to study the effects of these neurotransmitters on behavior and physiology. In addition, 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride has been studied for its potential as a therapeutic agent for depression and anxiety.

Mechanism of Action

The mechanism of action of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride is not fully understood. However, it is believed that the compound binds to the active site of MAO, blocking the enzyme's ability to metabolize monoamine neurotransmitters. This leads to an increase in the levels of these neurotransmitters in the brain, which can produce a variety of behavioral and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride are largely dependent on the levels of monoamine neurotransmitters in the brain. Inhibition of MAO can lead to an increase in the levels of serotonin, dopamine, and norepinephrine, which can produce a variety of effects, including improved mood, increased energy, and improved cognitive performance. In addition, MAO inhibition can lead to changes in blood pressure, heart rate, and respiration.

Advantages and Limitations for Lab Experiments

The use of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride in laboratory experiments has a number of advantages. The compound is relatively stable and can be easily synthesized. In addition, it is relatively non-toxic and can be administered orally or intravenously. However, the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential uses of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride are still being explored. Future research may focus on the development of novel MAO inhibitors that are more potent and have fewer side effects. In addition, the compound could be studied for its potential as a therapeutic agent for depression and anxiety. Other potential applications include the investigation of its effects on learning and memory, as well as its potential as an anti-inflammatory agent. Finally, the compound could be studied for its potential as a neuroprotective agent.

Synthesis Methods

The synthesis of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride can be accomplished using a number of different methods. One of the most common methods is the reaction of [4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochlorideethylphenol with ethylenediamine in the presence of a base, such as potassium hydroxide. This reaction produces a mixture of 4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochloride and [4-(4-chlorophenyl)-1,2-oxazol-5-yl]methanamine hydrochlorideethylphenol. The hydrochloride salt can then be isolated from the reaction mixture by crystallization.